3-Bromo-5-chloro-4-methylbenzoic acid

• IUPAC Name: 3-bromo-5-chloro-4-methylbenzoic acid
• InChI: InChI=1S/C8H6BrClO2/c1-4-6(9)2-5(8(11)12)3-7(4)10/h2-3H,1H3,(H,11,12)
• InChI Key: IGKXPPYXTSPIPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1Br)C(=O)O)Cl
• Molecular Formula: C8H6BrClO2
• Molecular Weight: 249.49 g/mol
• CAS RN: 515135-60-1

Description

3-Bromo-5-chloro-4-methylbenzoic acid is a chemical compound used in various applications. It has been used in the synthesis of biphenyl amides, 2-benzazepine-4-acetic acid derivative, as an analog of the potent, nonpeptide GPIIb/IIIa antagonist, O-spiro C-aryl glucosides. It is also used as a catalytic agent and petrochemical additive.

Synthesis Analysis

The synthesis of 3-Bromo-5-chloro-4-methylbenzoic acid involves several steps. For instance, it has been used in the preparation of chlorantraniliprole, a novel, efficient, and one-pot method for synthesizing this compound. The process starts from 3-Bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid, a key raw material.

Molecular Structure Analysis

The molecular formula of 3-Bromo-5-chloro-4-methylbenzoic acid is C8H7BrO2. The molecular weight is 215.048.

Chemical Reactions Analysis

3-Bromo-5-chloro-4-methylbenzoic acid has been used in the synthesis of biphenyl amides, 2-benzazepine-4-acetic acid derivative, as an analog of the potent, nonpeptide GPIIb/IIIa antagonist, O-spiro C-aryl glucosides. It is also used as a catalytic agent and petrochemical additive.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-Bromo-5-chloro-4-methylbenzoic acid include a melting point of 178-179.5℃, a predicted boiling point of 320.3±30.0 °C, and a density of 1.599±0.06 g/cm3 (20 ºC 760 Torr). It is soluble in methanol but insoluble in water.

Scientific Research Applications

Synthesis and Characterization

• 3-Bromo-5-chloro-4-methylbenzoic acid has been involved in the synthesis of various chemical compounds. For instance, it has been used in the preparation of chlorantraniliprole, a pesticide, through a series of reactions including esterification, reduction, and chlorination (Zheng Jian-hong, 2012), and in the development of (1S,3'R,4'S,5'S,6'R)-5-chloro-6-[(4-ethylphenyl)methyl]-3′,4′,5′,6′-tetrahydro-6′-(hydroxymethyl)-spiro[isobenzofuran-1(3H),2′-[2H]pyran]-3′,4′,5′-triol (Yonghai Liu et al., 2013).

Thermodynamic and Structural Studies

• The substance has also been used in thermodynamic studies. For example, the temperature dependences of vapor pressures for bromo-methylbenzoic acids were studied to develop structure-property correlations and estimate solubilities (K. Zherikova et al., 2016). Additionally, crystal structures of related benzoic acid derivatives have been determined using X-ray powder diffraction (S. Pramanik et al., 2019).

Photocatalysis Research

• In the field of photocatalysis, studies have been conducted using derivatives of methylbenzoic acid. For example, an investigation into the photocatalytic degradation of 4-methylbenzoic acid using ZnO–SnO2/nano-clinoptilolite under UV irradiation was conducted to understand the degradation/mineralization processes (Zahra Khodami et al., 2015).

Biological Activity Research

• Research has also been conducted on the synthesis and biological activity of compounds derived from bromo/chlorophenyl isoxazoles, where derivatives of bromobenzoic acids, similar to 3-Bromo-5-chloro-4-methylbenzoic acid, were explored for their potential antitubercular and antimicrobial activities (K. Popat et al., 2004).

Safety and Hazards

3-Bromo-5-chloro-4-methylbenzoic acid may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection.

Mechanism of Action

Target of Action

Benzoic acid derivatives are often used in the synthesis of various pharmaceuticals , suggesting that they may interact with a wide range of biological targets.

Mode of Action

Without specific information on “3-Bromo-5-chloro-4-methylbenzoic acid”, it’s difficult to describe its exact mode of action. Benzoic acid derivatives can participate in various chemical reactions, such as nucleophilic substitution and oxidation .

Biochemical Pathways

Benzoic acid derivatives are often involved in the synthesis of drugs that inhibit specific enzymes or receptors, thereby affecting the associated biochemical pathways .